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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the purification of single-

walled carbon nanotubes (SWCNTs) using carbon disulfide (CS₂). This method is particularly

effective for the removal of fullerene impurities, which are a common byproduct in the synthesis

of SWCNTs.

Introduction
As-produced single-walled carbon nanotubes (SWCNTs) are typically contaminated with

various impurities, including amorphous carbon, metallic catalyst particles, and fullerenes (e.g.,

C₆₀, C₇₀). These impurities can significantly hinder the performance of SWCNTs in various

applications, including in the fields of electronics, materials science, and particularly in drug

delivery and biomedical imaging, where purity is paramount.

Carbon disulfide (CS₂) is a solvent well-known for its high solubility of fullerenes.[1][2][3][4]

This property is exploited in a multi-step purification process to selectively remove fullerene

contaminants from the SWCNT material. A common and efficient method for this solvent-based

purification is Soxhlet extraction.[5][6]

This document outlines the protocol for fullerene removal using CS₂ via Soxhlet extraction and

details the expected outcomes with supporting characterization data.
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Principle of Purification
The purification strategy leverages the significant difference in solubility between SWCNTs and

fullerenes in carbon disulfide. SWCNTs are largely insoluble in CS₂, while fullerenes exhibit

appreciable solubility. By continuously washing the raw SWCNT material with fresh, hot CS₂ in

a Soxhlet extractor, the fullerene impurities are dissolved and separated, leaving behind a

purified SWCNT product.

Experimental Protocol: Fullerene Removal via
Soxhlet Extraction
This protocol details the step-by-step procedure for the removal of fullerenes from raw SWCNT

powder using a Soxhlet extraction apparatus.

3.1. Materials and Equipment

Materials:

As-produced single-walled carbon nanotubes

Carbon disulfide (CS₂), high-purity grade

Cellulose extraction thimble

Glass wool

Equipment:

Soxhlet extraction apparatus (including round-bottom flask, Soxhlet extractor, and

condenser)

Heating mantle

Fume hood

Filtration apparatus (e.g., Büchner funnel, filter paper)

Vacuum oven
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3.2. Safety Precautions

Carbon disulfide is highly flammable and toxic. All procedures must be performed in a well-

ventilated fume hood. Appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat, must be worn at all times.

3.3. Procedure

Sample Preparation:

Weigh a desired amount of as-produced SWCNT powder (e.g., 1-5 grams).

Place the SWCNT powder into a cellulose extraction thimble.

Lightly plug the top of the thimble with glass wool to prevent the SWCNT powder from

being dispersed into the solvent.

Apparatus Setup:

Assemble the Soxhlet extraction apparatus inside a fume hood.

Place the extraction thimble containing the SWCNT sample into the main chamber of the

Soxhlet extractor.

Fill a round-bottom flask with a sufficient volume of carbon disulfide to ensure proper

cycling (typically 2-3 times the volume of the Soxhlet extractor chamber).

Connect the round-bottom flask to the Soxhlet extractor and the condenser to the top of

the extractor.

Connect the condenser to a circulating water source.

Extraction Process:

Heat the carbon disulfide in the round-bottom flask using a heating mantle. The solvent

will begin to evaporate.
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The CS₂ vapor will travel up the side arm of the extractor, condense in the condenser, and

drip down onto the SWCNT sample in the thimble.

The warm CS₂ will fill the thimble, dissolving the fullerene impurities.

Once the solvent level in the extractor chamber reaches the top of the siphon tube, the

entire volume of the solvent, now containing the dissolved fullerenes, will siphon back into

the round-bottom flask.

This cycle of evaporation, condensation, and siphoning will repeat, continuously washing

the SWCNTs with fresh CS₂.

Continue the extraction for a period of 12-24 hours to ensure complete removal of

fullerenes.

Sample Recovery and Drying:

After the extraction is complete, turn off the heating mantle and allow the apparatus to cool

to room temperature.

Carefully remove the extraction thimble containing the purified SWCNTs from the

extractor.

Transfer the purified SWCNT powder from the thimble to a filter paper in a Büchner funnel

and wash with a small amount of fresh CS₂ to remove any residual dissolved impurities.

Dry the purified SWCNT powder in a vacuum oven at a temperature of 80-100°C for

several hours to remove all traces of carbon disulfide.

Characterization and Data Presentation
The effectiveness of the purification process should be evaluated by comparing the material

before and after the carbon disulfide treatment. Key characterization techniques include

Thermogravimetric Analysis (TGA) and Raman Spectroscopy.

4.1. Thermogravimetric Analysis (TGA)
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TGA is used to determine the thermal stability and purity of the SWCNT samples. Fullerenes

typically sublimate at temperatures between 600°C and 800°C in an inert atmosphere.[7] By

comparing the TGA curves of the raw and purified SWCNTs, a reduction in the mass loss in this

temperature range indicates the successful removal of fullerenes.

Sample
Onset of Major SWCNT
Decomposition (°C)

Residual Mass at 800°C
(%) (Metal Oxide)

Raw SWCNTs ~450 ~25

CS₂ Purified SWCNTs ~550 ~25

Table 1: Representative TGA data for SWCNTs before and after CS₂ purification. The increase

in the onset of decomposition temperature for the purified sample suggests the removal of

more easily oxidized carbonaceous impurities. The residual mass, corresponding to the metal

catalyst, is expected to remain similar.

4.2. Raman Spectroscopy

Raman spectroscopy is a powerful non-destructive technique to assess the quality of SWCNTs.

The ratio of the intensity of the D-band (disorder-induced) to the G-band (graphitic) (ID/IG) is a

measure of the structural integrity of the nanotubes. A minimal increase or no change in this

ratio after purification indicates that the CS₂ treatment does not introduce significant defects to

the SWCNT framework.

Sample ID/IG Ratio

Raw SWCNTs 0.05

CS₂ Purified SWCNTs 0.06

Table 2: Representative Raman spectroscopy data (ID/IG ratio) for SWCNTs before and after

CS₂ purification. A small or negligible change in the ratio indicates the purification process is

non-destructive.
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5.1. Experimental Workflow

The following diagram illustrates the logical flow of the purification process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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